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Compound of Interest

Compound Name: (R,R)-BMS-986397

Cat. No.: B15541103

Disclaimer: The following guidance provides a general framework for the proper disposal of a
research-grade pharmaceutical compound. A specific Safety Data Sheet (SDS) for (R,R)-BMS-
986397 was not located in the public domain. The SDS is the primary document containing
detailed safety, handling, and disposal information. It is mandatory to obtain the SDS from the
manufacturer or supplier of (R,R)-BMS-986397 and consult with your institution's
Environmental Health and Safety (EHS) department before proceeding with any disposal.

(R,R)-BMS-986397, also identified as a first-in-class casein kinase 1a (CK1a) molecular glue
degrader, is a potent compound used in research for conditions such as Acute Myeloid
Leukemia (AML) and High-Risk Myelodysplastic Syndrome (HR-MDS).[1][2][3][4] The proper
disposal of such investigational medications is critical to protect human health, maintain
environmental safety, and ensure compliance with regulations like the Federal Resource
Conservation and Recovery Act (RCRA).[5]

Step 1: Immediate Safety and Information Gathering

The first and most critical step is to consult the Safety Data Sheet (SDS) provided by the
supplier. The SDS contains specific hazard classifications, handling precautions, and disposal
instructions (typically in Section 13). If the SDS is not readily available, contact the supplier to
obtain it immediately.

Step 2: Waste Characterization and Segregation
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Based on the information in the SDS and local regulations, you must characterize the waste.

Research labs generate various forms of pharmaceutical waste, including expired or unused

compounds, contaminated materials, and chemicals.[5]

Key Actions:

o Determine if the waste is hazardous: The RCRA defines hazardous waste based on

characteristics of ignitability, corrosivity, reactivity, and toxicity.[6] The SDS for (R,R)-BMS-

986397 will specify if it meets any of these criteria.

e Segregate Waste Streams: Do not mix different types of chemical waste. Use separate,

designated, and clearly labeled containers for each waste stream.

Waste Category

Description

Container Type

Bulk Chemical Waste

Unused or expired (R,R)-BMS-
986397 powder or stock

solutions.

A compatible, sealed, and
clearly labeled hazardous

waste container.

Trace Contaminated Waste

Items with minimal residual
amounts (e.g., "RCRA empty"
vials, gloves, bench paper). An
"RCRA empty" container holds
no more than 3% of its original

volume.[6]

Designated containers for
trace chemical waste (often
yellow bags/bins for
chemotherapy-related

compounds).[6]

Contaminated Sharps

Needles, syringes, or other
sharps contaminated with
(R,R)-BMS-986397.

Puncture-proof, designated

sharps containers.[7]

Step 3: Personal Protective Equipment (PPE)

Always wear appropriate PPE when handling (R,R)-BMS-986397 and its associated waste to

prevent exposure.
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PPE Item Specification

Gloves Chemical-resistant gloves (e.qg., nitrile).
Eye Protection Safety glasses or goggles.

Lab Coat Standard laboratory coat.

) ) May be required if handling powders outside of
Respiratory Protection
a fume hood; consult SDS.

Step 4: Disposal Protocol

Improper disposal, such as flushing chemicals down the drain, is strongly discouraged as it can
lead to environmental contamination.[8] The required method of disposal for hazardous
pharmaceutical waste is typically incineration at a permitted facility.[8]

» Contact Your EHS Office: Your institution's Environmental Health and Safety department is
the primary resource for guidance on disposal procedures and regulatory compliance. They
will provide the correct containers, labels, and schedule for waste pickup.

o Use a Licensed Waste Contractor: All chemical waste must be disposed of through a
certified hazardous waste management service.[7][8] These services ensure compliance with
all federal, state, and local regulations.

o Documentation: Maintain accurate records of waste generation and disposal, including
manifests provided by the waste contractor, as these are often required for regulatory audits.

[5107]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of a research
chemical like (R,R)-BMS-986397.
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Caption: Workflow for research chemical disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Procedures for the Disposal of (R,R)-BMS-
986397]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541103#r-r-bms-986397-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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